Cas no 2680686-56-8 (2-N-(3-bromopyridin-2-yl)-2,2,2-trifluoroacetamidoacetic acid)

• Product Name: 2-N-(3-bromopyridin-2-yl)-2,2,2-trifluoroacetamidoacetic acid
• CAS No: 2680686-56-8
• MF: C₉H₆BrF₃N₂O₃
• MW: 327.054751873016
• CID: 5620484
• PubChem ID: 165931616
• Update Time: 2023-11-27

2-N-(3-bromopyridin-2-yl)-2,2,2-trifluoroacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(3-bromopyridin-2-yl)-2,2,2-trifluoroacetamido]acetic acid
• EN300-28294931
• 2680686-56-8
• 2-N-(3-bromopyridin-2-yl)-2,2,2-trifluoroacetamidoacetic acid

• Inchi： 1S/C9H6BrF3N2O3/c10-5-2-1-3-14-7(5)15(4-6(16)17)8(18)9(11,12)13/h1-3H,4H2,(H,16,17)
• InChI Key： VAJCRHIRRVJZFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N(C(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 325.95139g/mol
• Monoisotopic Mass: 325.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.5Ų